Cas no 288154-65-4 (N-(3,4-dimethylphenyl)-4-fluorobenzenesulfonamide)

• Product Name: N-(3,4-dimethylphenyl)-4-fluorobenzenesulfonamide
• CAS No: 288154-65-4
• MF: C₁₄H₁₄FNO₂S
• MW: 279.329865932465
• CID: 1437722
• PubChem ID: 295161
• Update Time: 2025-04-20

N-(3,4-dimethylphenyl)-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethylphenyl)-4-fluorobenzenesulfonamide
• AC1Q5M3E
• Chloracet-asymm.-o-xylidid
• acetamide, 2-chloro-n-(3,4-dimethylphenyl)-
• Chloressigsaeure-&lt
• 3,4-dimethyl-anilid&gt
• AC1L5F39
• chloro-acetic acid-(3,4-dimethyl-anilide)
• NSC17833
• 2-Chloro-N-(3,4-dimethyl-phenyl)-acetamide
• Chloressigsaeure-asymm.-o-xylidid
• Chlor-essigsaeure-(3,4-dimethyl-anilid)
• N-(3,4-dimethylphenyl)-2-chloroacetamide
• SBB004519
• SureCN6030738
• Chloressigsaeure-< 3,4-dimethyl-anilid>
• Oprea1_015793
• NSC-164318
• Oprea1_334814
• STK080963
• NCGC00187729-01
• NSC164318
• CS-0323797
• SR-01000473762
• AB00082432-01
• AKOS000383920
• N-(3,4-DIMETHYLPHENYL)-4-FLUORO-1-BENZENESULFONAMIDE
• BDBM50361552
• SR-01000473762-1
• CHEMBL1938903
• Cambridge id 5353558
• 288154-65-4
• AK-968/11188171
• N-(3,4-dimethylphenyl)-4-fluorobenzenesulfonamide

• Inchi： 1S/C14H14FNO2S/c1-10-3-6-13(9-11(10)2)16-19(17,18)14-7-4-12(15)5-8-14/h3-9,16H,1-2H3
• InChI Key： IJCSKFYHYFBPNB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 279.07292802g/mol
• Monoisotopic Mass: 279.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6Ų